Cas no 1017782-66-9 (tert-Butyl 3-(3-Cyanophenyl)-2,2-dioxo-2lambda~6~-diazathiane-1-carboxylate)

• Product Name: tert-Butyl 3-(3-Cyanophenyl)-2,2-dioxo-2lambda~6~-diazathiane-1-carboxylate
• CAS No: 1017782-66-9
• MF: C₁₂H₁₅N₃O₄S
• MW: 297.330201387405
• CID: 4567512
• Update Time: 2025-05-20

tert-Butyl 3-(3-Cyanophenyl)-2,2-dioxo-2lambda~6~-diazathiane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-cyanophenyl)-2,2-dioxo-2lambda~6~-diazathiane-1-carboxylate
• tert-butyl N-[(3-cyanophenyl)sulfamoyl]carbamate
• Carbamic acid, N-[[(3-cyanophenyl)amino]sulfonyl]-, 1,1-dimethylethyl ester
• tert-Butyl 3-(3-Cyanophenyl)-2,2-dioxo-2lambda~6~-diazathiane-1-carboxylate

• Inchi： 1S/C12H15N3O4S/c1-12(2,3)19-11(16)15-20(17,18)14-10-6-4-5-9(7-10)8-13/h4-7,14H,1-3H3,(H,15,16)
• InChI Key： FCDRUPNQSZROAX-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NS(NC1=CC=CC(C#N)=C1)(=O)=O

Computed Properties

• Exact Mass: 297.078327g/mol
• Monoisotopic Mass: 297.078327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 297.33g/mol
• XLogP3: 2.1
• Topological Polar Surface Area: 117Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on tert-Butyl 3-(3-Cyanophenyl)-2,2-dioxo-2lambda~6~-diazathiane-1-carboxylate

Comprehensive Overview of tert-Butyl 3-(3-Cyanophenyl)-2,2-dioxo-2lambda~6~-diazathiane-1-carboxylate (CAS No. 1017782-66-9)

tert-Butyl 3-(3-Cyanophenyl)-2,2-dioxo-2lambda~6~-diazathiane-1-carboxylate (CAS No. 1017782-66-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfur-nitrogen heterocycles, which are increasingly explored for their bioactive properties. The presence of a cyanophenyl group and a diazathiane ring system makes it a valuable intermediate in the synthesis of novel drug candidates and functional materials.

In recent years, the demand for highly functionalized heterocyclic compounds like tert-Butyl 3-(3-Cyanophenyl)-2,2-dioxo-2lambda~6~-diazathiane-1-carboxylate has surged, driven by advancements in medicinal chemistry and material science. Researchers are particularly interested in its potential as a building block for designing kinase inhibitors and antioxidant agents, topics that dominate current scientific literature. The compound's CAS No. 1017782-66-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of tert-Butyl 3-(3-Cyanophenyl)-2,2-dioxo-2lambda~6~-diazathiane-1-carboxylate involves multi-step organic reactions, including cyclization and carboxylation processes. Its tert-butyl ester moiety enhances stability, making it suitable for storage and handling in laboratory settings. This characteristic aligns with the growing trend of developing stable intermediates for large-scale pharmaceutical production, a topic frequently discussed in industry forums.

From an analytical perspective, CAS No. 1017782-66-9 exhibits distinct spectroscopic properties, such as NMR and IR signatures, which are critical for quality control and structural verification. These features are often highlighted in patent applications and research papers, addressing the need for reliable characterization methods in synthetic chemistry. The compound's cyanophenyl group also contributes to its UV absorption, a property leveraged in photochemical studies.

Beyond its chemical attributes, tert-Butyl 3-(3-Cyanophenyl)-2,2-dioxo-2lambda~6~-diazathiane-1-carboxylate is part of broader discussions on green chemistry and sustainable synthesis. Researchers are exploring eco-friendly routes to produce such compounds, minimizing waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing, a hot topic in both academic and industrial circles.

In summary, tert-Butyl 3-(3-Cyanophenyl)-2,2-dioxo-2lambda~6~-diazathiane-1-carboxylate (CAS No. 1017782-66-9) represents a versatile and scientifically significant compound with wide-ranging applications. Its structural complexity and functional groups make it a focal point in modern chemistry, addressing key challenges in drug discovery and material innovation. As research progresses, this compound is poised to play a pivotal role in advancing precision medicine and smart materials, answering the growing demand for tailored chemical solutions.